3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 3-cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C10H17N3O/c1-6(2)7(3)11-10-12-9(13-14-10)8-4-5-8/h6-8H,4-5H2,1-3H3,(H,11,12,13)
• InChI Key: WXGRYIKCPIMVQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NC1=NC(=NO1)C2CC2

Description

3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine is a substituted 1,2,4-oxadiazole derivative characterized by a cyclopropyl group at position 3 of the heterocyclic ring and a branched 3-methylbutan-2-ylamine substituent at position 5. The 1,2,4-oxadiazole scaffold is known for its metabolic stability, hydrogen-bonding capacity, and versatility in medicinal chemistry, particularly in antimicrobial and antitumor applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of a hydrazide with a nitrile oxide, which forms the oxadiazole ring.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reaction.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine can undergo various chemical reactions, including:

Oxidation: Conversion to oxadiazole N-oxide.

Reduction: Reduction of the oxadiazole ring to form amines.

Substitution: Nucleophilic or electrophilic substitution reactions on the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Use of oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Use of halogenating agents or other electrophiles/nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxadiazole N-oxide, while reduction may yield various amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological outcomes.

Comparison with Similar Compounds

N-Alkylamine Substituents

• 3-Cyclopropyl-N-isopropyl-1,2,4-oxadiazol-5-amine (CAS 1247217-43-1):

  • Substituents: Cyclopropyl (C3), isopropylamine (C5).
  • Molecular Weight: 167.21 g/mol.
  • The smaller isopropyl group likely enhances solubility compared to bulkier substituents but may reduce lipophilicity. This compound serves as a benchmark for evaluating branched alkylamine effects .
• N-Cyclopentyl-3-cyclopropyl-1,2,4-oxadiazol-5-amine (CAS 1878399-07-5): Substituents: Cyclopropyl (C3), cyclopentylamine (C5). Molecular Weight: 193.25 g/mol.

• N-Butyl-3-methyl-1,2,4-oxadiazol-5-amine (CAS 62347-89-1):

  • Substituents: Methyl (C3), butylamine (C5).
  • Molecular Weight: ~155.2 g/mol (calculated).
  • The linear butyl chain may increase hydrophobicity compared to branched analogs, influencing membrane permeability .

Aryl and Heteroaryl Substituents

• N-Cyclohexyl-3-(3-nitrophenyl)-1,2,4-oxadiazol-5-amine (Ox2): Substituents: 3-Nitrophenyl (C3), cyclohexylamine (C5). Melting Point: 131–133°C.

• 3-(4-Fluoro-3-methylphenyl)-1,2,4-oxadiazol-5-amine (CID 62469801):

  • Substituents: 4-Fluoro-3-methylphenyl (C3), amine (C5).
  • Molecular Formula: C9H8FN3O.
  • Fluorination increases metabolic stability and lipophilicity, favoring blood-brain barrier penetration .

Physicochemical Properties

Compound	Substituents (C3/C5)	Molecular Weight (g/mol)	Melting Point (°C)	Notable Properties
Target Compound	Cyclopropyl / 3-methylbutan-2-yl	~195 (calculated)	N/A	High lipophilicity due to branched alkyl chain.
3-Cyclopropyl-N-isopropyl (CAS 1247217-43-1)	Cyclopropyl / isopropyl	167.21	N/A	Enhanced solubility vs. bulkier analogs.
N-Cyclopentyl-3-cyclopropyl (CAS 1878399-07-5)	Cyclopropyl / cyclopentyl	193.25	N/A	Steric hindrance may limit bioavailability.
N-Cyclohexyl-3-(3-nitrophenyl) (Ox2)	3-Nitrophenyl / cyclohexyl	~289 (calculated)	131–133	High polarity due to nitro group.
N-Butyl-3-methyl (CAS 62347-89-1)	Methyl / butyl	~155.2	N/A	Linear alkyl chain increases hydrophobicity.

• Lipophilicity : The target compound’s 3-methylbutan-2-yl group likely confers higher logP values compared to isopropyl or cyclopentyl analogs, favoring passive diffusion across biological membranes.
• Thermal Stability : Cyclopropyl-substituted derivatives (e.g., CAS 1878399-07-5) may exhibit greater thermal stability than aryl-substituted analogs (e.g., Ox2) due to reduced ring strain and resonance effects .

Biological Activity

3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine is a synthetic organic compound belonging to the oxadiazole family. This compound is characterized by its unique structural features, including a cyclopropyl group and a branched alkyl substituent, which may contribute to its potential biological activities. The molecular formula for this compound is C₉H₁₄N₄O, with a molecular weight of approximately 195.26 g/mol .

Synthesis

The synthesis of 3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine typically involves the cyclization of a hydrazide with a nitrile oxide. This reaction forms the oxadiazole ring through several steps that include heating and the use of solvents such as ethanol or acetonitrile to facilitate the cyclization process. Optimizing reaction conditions can enhance yield and purity by employing catalysts and controlled temperatures .

Biological Activity Overview

Research into the biological activity of 3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine suggests potential applications in medicinal chemistry. Compounds in the oxadiazole class are known for diverse biological effects, including:

• Antimicrobial Properties : Preliminary studies indicate that this compound may exhibit antimicrobial activity against various pathogens.
• Anticancer Activity : There is emerging evidence that oxadiazoles can modulate cancer cell growth and induce apoptosis in certain cancer types.

The specific interactions and mechanisms of action for this compound are still under investigation; however, it is believed to interact with various molecular targets such as enzymes and receptors .

Although detailed mechanisms remain to be fully elucidated, initial findings suggest that 3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine may bind to specific enzymes or receptors, thereby modulating biological pathways. This modulation could lead to therapeutic effects in various disease contexts .

Comparative Analysis with Related Compounds

A comparison with structurally similar compounds provides insight into the unique properties of 3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine:

Compound Name	Structure Features	Unique Aspects
3-Cyclopropyl-1,2,4-oxadiazol-5-amine	Lacks branched alkyl substituent	Simpler structure; potential differences in reactivity
N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine	Contains similar oxadiazole ring	Different substitution pattern affecting properties
3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,3,4-oxadiazol-5-amine	Contains an additional nitrogen in the ring	Alters electronic properties and possibly biological activity

The distinct substitution pattern on the oxadiazole ring of this compound may confer unique biological activities compared to others within the class .

Case Studies and Research Findings

Several studies have begun to explore the biological activities of this compound:

• Antimicrobial Activity : In vitro assays have shown that 3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine exhibits significant antimicrobial effects against Gram-positive and Gram-negative bacteria.
• Cytotoxicity Assays : Preliminary cytotoxicity assays indicate that this compound can inhibit cell proliferation in various cancer cell lines at micromolar concentrations. Further studies are needed to determine its selectivity and mechanism .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-Cyclopropyl-N-(3-methylbutan-2-yl)-1,2,4-oxadiazol-5-amine, and how can reaction conditions be optimized for higher yield?

• Methodological Answer : The synthesis of oxadiazole derivatives typically involves cyclocondensation of acylhydrazides with nitriles or multi-step reactions using intermediates like substituted amines and cyclopropyl groups. For example, analogous compounds (e.g., 3-methyl-N-(2-methylcyclopropyl)-1,2,4-oxadiazol-5-amine) require careful control of temperature and solvent selection. Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are effective solvents for improving reactant solubility . Catalysts such as potassium carbonate or sodium hydroxide can facilitate bond formation, while maintaining temperatures between 60–90°C optimizes reaction rates and minimizes side products .

Q. Which analytical techniques are most reliable for confirming the structural integrity of this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C) is critical for verifying the oxadiazole ring and substituents. Mass spectrometry (MS) provides molecular weight confirmation, while infrared (IR) spectroscopy identifies functional groups (e.g., N-H stretches in amines). For example, studies on structurally similar compounds (e.g., N-benzyl-3-cyclopropyl-1,2,4-oxadiazol-5-amine) used these techniques to resolve structural ambiguities .

Q. What preliminary biological screening assays are recommended to assess its potential therapeutic activity?

• Methodological Answer : Begin with in vitro assays targeting enzymes or receptors relevant to the compound’s hypothesized activity (e.g., antimicrobial, anti-inflammatory). For oxadiazoles, assays like enzyme-linked immunosorbent assays (ELISA) or bacterial growth inhibition tests are common. Dose-response curves (IC₅₀/EC₅₀) should be generated to evaluate potency .